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Chemical Profile of HO-PEG5-CH2COOH

The table below summarizes the basic identifying information available for HO-PEG5-CH2COOH.

Property Description

CAS Number 52026-48-9 [1] [2]

Molecular
Formula

C12H24O8 [1] [2]

Molecular
Weight

296.31 g/mol [1] [2]

Purity ≥95% [2]

Synonyms Hydroxy-PEG5-acetic acid; 17-hydroxy-3,6,9,12,15-pentaoxaheptadecanoic acid [1]

[2]

General Use PEG-based linker for applications in medical research, drug delivery,

nanotechnology, and new materials research [2]
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PROTAC Linker Mechanism

HO-PEG5-CH2COOH belongs to a class of molecules used as linkers in the construction of PROteolysis

TArgeting Chimeras (PROTACs) [3] [4]. Although the search results do not contain specific data on HO-

PEG5-CH2COOH itself, they describe the biological role of very similar PEG-based linkers.

Function: A PEG-based linker serves as a critical connector, joining one ligand that binds to a target
protein with another ligand that recruits an E3 ubiquitin ligase [3].

Mechanism of Action: This three-component complex brings the E3 ubiquitin ligase into close
proximity with the target protein, leading to the ubiquitination of the target protein. The ubiquitinated

protein is then recognized and degraded by the cell's proteasome system [3].
Role of PEG: The flexible PEG (polyethylene glycol) chain increases the solubility and stability of the

PROTAC molecule and provides spacing that may be crucial for the successful formation of the three-
way complex.

The following diagram illustrates this targeted protein degradation mechanism facilitated by a PEG-based

linker.
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Diagram 1: Mechanism of targeted protein degradation by a PROTAC molecule utilizing a PEG-based

linker.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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